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Compound of Interest

Compound Name:
4-Oxopiperidine-3-carbonitrile

hydrochloride

Cat. No.: B572485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Oxopiperidine-3-carbonitrile hydrochloride is a heterocyclic organic compound that

serves as a valuable building block in medicinal chemistry and drug discovery. Its bifunctional

nature, featuring a ketone and a nitrile group on a piperidine scaffold, makes it a versatile

intermediate for the synthesis of more complex molecules, particularly in the development of

kinase inhibitors. This technical guide provides a comprehensive overview of its chemical

properties, synthesis, and applications.

Chemical Identity and Structure
The fundamental properties of 4-Oxopiperidine-3-carbonitrile hydrochloride are

summarized below.
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Identifier Value

CAS Number 1373253-28-1[1][2]

Molecular Formula C₆H₉ClN₂O

Molecular Weight 160.6 g/mol [2]

IUPAC Name 4-oxopiperidine-3-carbonitrile;hydrochloride

SMILES C1C(C(=O)CCN1)C#N.Cl

Structure:
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Caption: Chemical structure of 4-Oxopiperidine-3-carbonitrile hydrochloride.

Physicochemical Properties
While extensive experimental data for this specific compound is not readily available in the

public domain, the table below lists key properties. Researchers should verify these properties
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with their own analytical data.

Property Value

Physical State Solid

Purity Typically >95% (as per commercial suppliers)

Storage Recommended to be stored in a cool, dry place

Synthesis
A detailed, publicly available, step-by-step experimental protocol for the synthesis of 4-
Oxopiperidine-3-carbonitrile hydrochloride is not extensively documented in peer-reviewed

literature. However, based on the synthesis of analogous structures, a plausible synthetic route

is the cyclization of appropriate precursors to form the piperidone ring, followed by the

introduction of the nitrile group. One common method for creating similar scaffolds is the

Dieckmann condensation of a diester, followed by hydrolysis, decarboxylation, and subsequent

functional group manipulations.

The diagram below illustrates a generalized workflow for the synthesis of substituted

piperidines, which could be adapted for this specific compound.
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Caption: Generalized synthetic workflow for 4-oxopiperidine derivatives.

Applications in Drug Discovery
4-Oxopiperidine derivatives are key intermediates in the synthesis of a wide range of

pharmacologically active compounds. The unique arrangement of functional groups in 4-
Oxopiperidine-3-carbonitrile hydrochloride makes it a particularly useful scaffold.

Janus Kinase (JAK) Inhibitors:
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The Janus kinase (JAK) family of enzymes is a critical component of signaling pathways for

numerous cytokines and growth factors. Dysregulation of these pathways is implicated in

various autoimmune diseases and cancers. Small molecule inhibitors of JAKs have emerged

as an important class of therapeutics.

The piperidine scaffold can be elaborated to interact with the ATP-binding site of JAK kinases.

The nitrile group can serve as a key interaction point or be a precursor to other functional

groups that enhance binding affinity and selectivity.

The signaling pathway involving JAKs is outlined below.
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Caption: Simplified JAK-STAT signaling pathway.

Experimental Protocols
Detailed experimental protocols for the use of 4-Oxopiperidine-3-carbonitrile hydrochloride
are typically found within patent literature for specific drug synthesis. Researchers should

consult relevant patents for precise reaction conditions, including stoichiometry, solvents,

temperatures, and purification methods.
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Safety Information
As with any chemical reagent, 4-Oxopiperidine-3-carbonitrile hydrochloride should be

handled in a well-ventilated laboratory with appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat. For detailed safety information, consult the

Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b572485?utm_src=pdf-body
https://www.benchchem.com/product/b572485?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72603655.htm
https://www.pharmaffiliates.com/en/1373253-28-1-4-oxopiperidine-3-carbonitrile-hydrochloride-pa270014788.html
https://www.benchchem.com/product/b572485#4-oxopiperidine-3-carbonitrile-hydrochloride-cas-number-and-structure
https://www.benchchem.com/product/b572485#4-oxopiperidine-3-carbonitrile-hydrochloride-cas-number-and-structure
https://www.benchchem.com/product/b572485#4-oxopiperidine-3-carbonitrile-hydrochloride-cas-number-and-structure
https://www.benchchem.com/product/b572485#4-oxopiperidine-3-carbonitrile-hydrochloride-cas-number-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b572485?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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